4-(4-Acetylphenyl)-2-hydroxypyridine

• IUPAC Name: 4-(4-acetylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H11NO2/c1-9(15)10-2-4-11(5-3-10)12-6-7-14-13(16)8-12/h2-8H,1H3,(H,14,16)
• InChI Key: SZRLWJJIFSBEMX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC(=O)NC=C2
• Molecular Formula: C13H11NO2
• DSSTOX Substance ID: DTXSID20682741
• Molecular Weight: 213.23 g/mol
• CAS No.: 1261957-00-9

Description

4-(4-Acetylphenyl)-2-hydroxypyridine is a pyridine derivative characterized by a hydroxyl group at position 2 of the pyridine ring and a 4-acetylphenyl substituent at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Acetylphenyl)-2-hydroxypyridine can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically involves the coupling of a boronic acid derivative with a halogenated pyridine under palladium catalysis .

Another method involves the Michael-type addition of aromatic alcohols to N-(4-acetylphenyl)pyrrole-2,5-diones . This one-pot synthesis is efficient and economical, providing satisfactory yields of the desired product.

Industrial Production Methods

Industrial production of 4-(4-Acetylphenyl)-2-hydroxypyridine may involve large-scale Suzuki–Miyaura coupling reactions due to their scalability and efficiency. The reaction conditions are optimized to ensure high yields and purity of the product, often involving the use of advanced catalytic systems and continuous flow reactors.

Chemical Reactions Analysis

Types of Reactions

4-(4-Acetylphenyl)-2-hydroxypyridine undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The acetyl group can be reduced to an alcohol.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic substitution reactions often involve reagents like bromine or nitric acid.

Major Products

Oxidation: Formation of 4-(4-acetylphenyl)-2-pyridone.

Reduction: Formation of 4-(4-hydroxyphenyl)-2-hydroxypyridine.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

4-(4-Acetylphenyl)-2-hydroxypyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(4-Acetylphenyl)-2-hydroxypyridine involves its interaction with various molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, while the acetyl group can participate in nucleophilic addition reactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-(4-Acetylphenyl)-2-hydroxypyridine with its analogs based on substituent variations, physicochemical properties, and biological activities.

Structural Analogues and Substituent Effects

• 1-(4-Acetylphenyl)-4-(4-(dimethylamino)phenyl)-6-hydroxy-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile (Pyridin-2-one(1)) This compound (from ) shares the 4-acetylphenyl group but introduces additional substituents: a dimethylamino group (-N(CH₃)₂) at position 4 and dicarbonitrile (-CN) groups at positions 3 and 3. These modifications increase molecular weight (MW ≈ 438.4 g/mol) and polarity compared to the simpler 4-(4-Acetylphenyl)-2-hydroxypyridine (MW ≈ 221.2 g/mol).

• 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine
  This analog () replaces the acetyl group with a carboxy (-COOH) and fluorine substituent. The carboxylic acid group introduces strong hydrogen-bonding capacity, which may enhance crystallinity (melting point data unavailable) and alter pharmacokinetic properties, such as bioavailability, compared to the acetylated derivative .

• The fluorine atom at position 3 on the phenyl ring may stabilize the aromatic system via resonance effects .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
4-(4-Acetylphenyl)-2-hydroxypyridine	C₁₃H₁₁NO₂	221.2	Not reported	-OH, -COCH₃
Pyridin-2-one(1)	C₂₃H₁₈N₄O₃	438.4	Not reported	-OH, -COCH₃, -CN, -N(CH₃)₂
Q13 ()	C₃₀H₂₆ClN₅O₃	544.0	259–261	-NO₂, -Cl, -CN, -CH₃
4-(4-Methoxyphenyl)pyrimidin-2-amine	C₁₁H₁₁N₃O	201.2	Not reported	-OCH₃, -NH₂

Key Observations :

• Chloro (-Cl) and nitro (-NO₂) substituents (e.g., Q13 in ) increase molecular weight and melting points (259–261°C), likely due to enhanced intermolecular interactions .
• Methoxy (-OCH₃) and amino (-NH₂) groups () improve solubility in aqueous media compared to acetylated derivatives .